Cas no 73899-14-6 (3-Phenyl-3-(trifluoromethyl)diazirine)

3-Phenyl-3-(trifluoromethyl)diazirine is a highly reactive photolabile crosslinking agent widely utilized in photoaffinity labeling and chemical biology research. Its key advantage lies in the trifluoromethyl-substituted diazirine moiety, which generates highly reactive carbene intermediates upon UV irradiation (typically 350–365 nm), enabling efficient covalent binding with nearby biomolecules. The phenyl group enhances stability and lipophilicity, facilitating membrane permeability in biological systems. Compared to traditional crosslinkers, it offers superior selectivity, minimal side reactions, and compatibility with aqueous environments. This compound is particularly valuable for studying protein-protein interactions, ligand-receptor binding, and molecular recognition events, providing precise spatial and temporal control due to its rapid photolysis kinetics. Its small molecular size minimizes steric interference in complex biological systems.

3-Phenyl-3-(trifluoromethyl)diazirine structure

73899-14-6 structure

Product Name:3-Phenyl-3-(trifluoromethyl)diazirine

CAS No:73899-14-6

MF:C₈H₅F₃N₂

MW:186.133911848068

MDL:MFCD22041649

CID:1059218

PubChem ID:11116743

Update Time:2025-07-02

3-Phenyl-3-(trifluoromethyl)diazirine Chemical and Physical Properties

Names and Identifiers

- 3-Phenyl-3-(trifluoromethyl)diazirine
- 3-Phenyl-3-(trifluoromethyl)-3H-diazirine
- 3-phenyl-3-(trifluromethyl)diazirine
- 3-Phenyl-3-trifluoromethyl-3H-diazirine
- 3-phenyl-3-trifluoromethyldiazirine
- 3-Trifluoromethyl-3-phenyldiazirine
- ACMC-209ost
- ANW-36411
- CTK8B2260
- P1963
- SureCN80368
- 3H-Diazirine, 3-phenyl-3-(trifluoromethyl)-
- 3-(trifluoromethyl)-3-phenyldiazirine
- TRA0041008
- FCH1583069
- 3-(Trifluoromethyl)-3-phenyl-3H-diazirine
- EN300-206366
- AKOS027320640
- CS-0008636
- DTXSID70455765
- A866005
- MFCD22041649
- IXEVBKYJNFWMPR-UHFFFAOYSA-N
- FT-0673850
- T72895
- 73899-14-6
- SY056547
- SCHEMBL80368
- AS-64994
- DB-241238
- MDL： MFCD22041649
- Inchi： 1S/C8H5F3N2/c9-8(10,11)7(12-13-7)6-4-2-1-3-5-6/h1-5H
- InChI Key： IXEVBKYJNFWMPR-UHFFFAOYSA-N
- SMILES： FC(C1(C2C=CC=CC=2)N=N1)(F)F

Computed Properties

Exact Mass: 186.04048265 g/mol
Monoisotopic Mass: 186.04048265 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 186.13
XLogP3: 2.9
Topological Polar Surface Area: 24.7

Experimental Properties

Refractive Index: 1.4380 to 1.4420

3-Phenyl-3-(trifluoromethyl)diazirine Security Information

Symbol:
Prompt：warning
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
Storage Condition：0-10°C

3-Phenyl-3-(trifluoromethyl)diazirine Pricemore >>

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